Cas no 128-08-5 (N-Bromosuccinimide)

• Product Name: N-Bromosuccinimide
• CAS No: 128-08-5
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• MDL: MFCD00005510
• CID: 36200
• PubChem ID: 67184
• Update Time: 2025-08-18

N-Bromosuccinimide Chemical and Physical Properties

Names and Identifiers

• 1-Bromopyrrolidine-2,5-dione
• 2,5-PYRROLIDINEDIONE, 1-BROMO-
• 1-BROMO-2,5-PYRROLIDINEDIONE
• bromosuccinimide
• BROMOSUCCINIMIDE-N
• SUCCINIMIDE, N-BROMO-
• SUCCINBROMIDE
• SUCCINBROMIMIDE
• N-Bromosuccinimide
• N-Bromosuccinimide (NBS)
• 1-Bromodihydro-1H-pyrrole-2,5-dione
• N-Bromobutanimide
• NBS
• NSC 16
• NIBRIN
• N-Bromsuccinimid
• Succinibromimide
• N-BROMOSUCINIMIDE
• AKOS BBS-00004413
• NBS; N-bromobutanimide;N-bromosuccinimide
• N-Bromosuccimide
• n-bromo succinimide
• Succinobromimide
• N-Bromsuccinimide
• N-bromo-succinimide
• 1-Bromo-2,5-pyrrolidine-dione
• K8G1F2UCJF
• 1-bromoazolidine-2,5-dione
• N-Bromosuccinimide,98%
• N-bromosuccinimid
• Q286939
• N-Bromosuccinimide, purum, >=95.0% (RT)
• to_000027
• B0656
• WLN: T5VNVTJ BE
• InChI=1/C4H4BrNO2/c5-6-3(7)1-2-4(6)8/h1-2H
• N-bromosuccinirnide
• BP-30011
• N-brornosuccinimide
• EC 204-877-2
• 1-Bromo-2,5-pyrrolidinedione; Bromosuccinimide; NBS; NSC 16; Succinbromimide;
• 2, 1-bromo-
• EINECS 204-877-2
• N-bromo succinic imide
• CS-W008781
• HSDB 8381
• STL146592
• NS00004835
• 1-Bromo-pyrrolidine-2,5-dione
• BCP15478
• SCHEMBL58
• D77695
• N-bromosuccmimide
• DTXSID2038738
• N-bromo succinimid
• UNII-K8G1F2UCJF
• CCRIS 2899
• AI3-16619
• N-bromosuccin-imide
• N-Bromosuccinimide, for synthesis, 98.0%
• 128-08-5
• N-bromo succinic acid imide
• CHEBI:53174
• N-Bromosuccinimide, ReagentPlus(R), 99%
• NSC16
• J-005565
• N-Bromosuccnmde
• N-BROMOSUCCINIMIDE [MI]
• F1908-0173
• 1-brompyrrolidine-2,5-dione
• SGCUT00108
• n-brom-succinimide
• N-Bromosuccinimide (< 0.1% wt chlorine content)
• SCHEMBL7974070
• MFCD00005510
• N-bromosuccinic acid imide
• AKOS000120001
• N -bromosuccinimide
• J-523522
• EN300-20081
• N- Bromosuccinimide
• NSC-16
• JV-bromosuccinimide
• DB-025349
• HY-Y0775
• N-Bromopyrrolidine-2,5-dione

• MDL： MFCD00005510
• Inchi： 1S/C4H4BrNO2/c5-6-3(7)1-2-4(6)8/h1-2H2
• InChI Key： PCLIMKBDDGJMGD-UHFFFAOYSA-N
• SMILES： BrN1C(CCC1=O)=O
• BRN： 113916

Computed Properties

• Exact Mass: 176.94300
• Monoisotopic Mass: 176.942541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: White powder or crystal
• Density: 2.098
• Melting Point: 176°C(dec.)(lit.)
• Boiling Point: 221.4°C (rough estimate)
• Flash Point: 87.7 °C
• Refractive Index: 1.6060 (estimate)
• Solubility: 14.8g/l (decomposition)
• Water Partition Coefficient: Soluble in acetone, tetrahydrofuran, dimethyl formamide, dimethyl sulfoxide and acetonitrile. Slightly soluble in water and acetic acid. Insoluble in ether, hexane and carbon tetrachloride.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, halogenated hydrocarbons.
• PSA: 37.38000
• LogP: 0.38320
• Solubility: It is easily soluble in acetone, ethyl acetate, acetic anhydride, but poorly soluble in water, benzene, carbon tetrachloride, chloroform, etc.
• Merck: 1438
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Bromosuccinimide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45-S37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients